“Arm-first” approach for the synthesis of star-shaped stereoregular polymers through living coordination polymerization†
Polymer Chemistry Pub Date: 2017-01-31 DOI: 10.1039/C6PY02097F
Abstract
The synthesis of stereoregular star polymers, including star cis-1,4-PB, star cis-1,4-PB-ran-3,4-PI and star cis-1,4-PB-b-syn-PS, through an “arm-first” approach via a living coordination polymerization mechanism is reported in this work for the first time. The half-sandwich scandium catalyst (C5Me4SiMe3)Sc(CH2SiMe3)2(THF) activated with [Ph3C][B(C6F5)4] is used herein. Star cis-1,4-PB compounds with various arm lengths and arm numbers ranging from 1.0 × 104 to 6.5 × 104 g mol−1 and 7.6 to 26.4, respectively, are produced by tuning the polymerization parameters. Additionally, the stereoregular star cis-1,4-PB-ran-3,4-PI and star cis-1,4-PB-b-syn-PS are also explored in the same way with average arm numbers of 21.4 and 16.5 and 35% and 41% star yield, respectively.
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Journal Name：Polymer Chemistry
Research Products
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CAS no.: 10195-79-6
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CAS no.: 16435-49-7
